2'-Isopropyl-salicylanilide
Cat. No. B8740694
Key on ui cas rn:
341018-40-4
M. Wt: 255.31 g/mol
InChI Key: XGGYDMNWTUNUIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06664427B1
Procedure details
The 2′-isopropyl-salicylanilide was prepared by condensing phenyl salicylate with 2-isopropylaniline then purified as described in Example 2a. The ligand mixture was then prepared from 2′-isopropyl-salicylanilide and binaphthol using the procedure described in Example 2a. 31P NMR (121.77 MHz): several peaks between 117.1-120.9 ppm.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:10]C1C=CC=CC=1)(=O)[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4].[CH:17]([C:20]1[CH:26]=[CH:25][CH:24]=[CH:23][C:21]=1[NH2:22])([CH3:19])[CH3:18]>>[CH:17]([C:20]1[CH:26]=[CH:25][CH:24]=[CH:23][C:21]=1[NH:22][C:1](=[O:10])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[OH:4])([CH3:19])[CH3:18]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=1C(O)=CC=CC1)(=O)OC1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)C1=C(N)C=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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then purified
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CUSTOM
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Type
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CUSTOM
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Details
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The ligand mixture was then prepared from 2′-isopropyl-salicylanilide and binaphthol using the procedure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)C1=C(NC(C=2C(O)=CC=CC2)=O)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
